Cas no 2700-23-4 (2-[(4-nitrophenyl)methylidene]propanedinitrile)

• Product Name: 2-[(4-nitrophenyl)methylidene]propanedinitrile
• CAS No: 2700-23-4
• Molecular Formula: C₁₀H₅N₃O₂
• Molecular Weight: 199.1656
• MDL: MFCD00159003
• CID: 256162
• PubChem ID: 2041

2-[(4-nitrophenyl)methylidene]propanedinitrile Properties

Names and Identifiers

• 2-(4-Nitrobenzylidene)malononitrile
• 2-[(4-Nitrophenyl)methylene]malononitrile
• Propanedinitrile,2-[(4-nitrophenyl)methylene]-
• (4-NITROBENZYLIDENE)MALONONITRILE
• 2-[(4-nitrophenyl)methylidene]propanedinitrile
• V37C8V9Z5X
• Malononitrile, (p-nitrobenzylidene)-
• F1638-0079
• J-506084
• 6K-051
• UPCMLD0ENAT0500-8003:001
• NCIOpen2_001612
• FT-0680507
• 2-(4-Nitrobenzylidene)malononitrile #
• NSC 637341
• NSC-98447
• DTXSID70181491
• PD011787
• NSC-637341
• Z44300003
• 1,1-DICYANO-2-(-P-NITROPHENYL)-ETHENE
• NCI60_042196
• InChI=1/C10H5N3O2/c11-6-9(7-12)5-8-1-3-10(4-2-8)13(14)15/h1-5
• NSC98447
• 2-((4-Nitrophenyl)Methylene)Malononitrile
• Maybridge1_007070
• Dicyano-p-nitrostyrene
• 2-(4-Nitrobenzylidene)propanedinitrile
• CHEMBL1986426
• AKOS000567376
• .beta.,.beta.-Dicyano-p-nitrostyrene
• 2-(4-(Hydroxy(oxido)amino)benzylidene)malononitrile
• NCIMech_000183
• 2-[(4-nitrophenyl)methylene]propanedinitrile
• CS-0110450
• 2700-23-4
• ag 1714
• 4-Nitrobenzylidenemalononitrile
• CCG-35340
• UNII-V37C8V9Z5X
• SCHEMBL1353698
• 2-[(4-nitrophenyl)-methylene]-propanedinitrile
• Propanedinitrile, [(4-nitrophenyl)methylene]-
• HMS561J08
• CAA70023
• NSC 98447
• MFCD00159003
• NSC637341
• G70020
• STK144659
• 2-[(4-nitrophenyl)methylene]malononitrile;

• MDL： MFCD00159003
• InChIKey： BDTIGNGBIBFXSE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H5N3O2/c11-6-9(7-12)5-8-1-3-10(4-2-8)13(14)15/h1-5H
• SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])C=C(C#N)C#N

Computed Properties

• Exact Mass: 199.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.038176411g/mol
• Heavy Atom Count: 15
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• LogP: 2.54856
• PSA: 93.40000
• Melting Point: 149-151°

2-[(4-nitrophenyl)methylidene]propanedinitrile Security Information

• HazardClass：IRRITANT

2-[(4-nitrophenyl)methylidene]propanedinitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes